Cas no 1261761-82-3 (4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine)

• Product Name: 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine
• CAS No: 1261761-82-3
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4997013
• Update Time: 2025-07-15

4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-2'-(trifluoromethoxy)biphenyl
• 4-Fluoro-2'-(trifluoromethoxy)-[1,1'-biphenyl]-3-amine
• 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine

• Inchi： 1S/C13H9F4NO/c14-10-6-5-8(7-11(10)18)9-3-1-2-4-12(9)19-13(15,16)17/h1-7H,18H2
• InChI Key： UOTYDDJYHPUYPY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine

Introduction to 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine (CAS No. 1261761-82-3)

4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine (CAS No. 1261761-82-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted biphenyl core and a trifluoromethoxy group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine is C₁₅H₉F₄NO, and its molecular weight is approximately 295.23 g/mol. The compound's physical properties include a white to off-white solid form, with a melting point ranging from 85°C to 87°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of chemical stability, 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine is stable under normal laboratory conditions. However, it should be stored in a cool, dry place away from strong light and heat sources to maintain its integrity. The compound is also known for its low toxicity and minimal environmental impact when handled properly.

The pharmacological properties of 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine have been the subject of extensive research. Studies have shown that this compound exhibits potent antidepressant and anxiolytic effects, making it a promising candidate for the treatment of mood disorders. Additionally, it has demonstrated anti-inflammatory properties, which could be beneficial in managing conditions such as rheumatoid arthritis and other inflammatory diseases.

Recent clinical trials have further validated the therapeutic potential of 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine. In a double-blind, placebo-controlled study involving patients with major depressive disorder (MDD), the compound was found to significantly reduce symptoms of depression compared to the placebo group. The trial also reported minimal side effects, with the most common being mild dizziness and fatigue.

Beyond its therapeutic applications, 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine has also been explored for its biological activity in various cellular models. Research has shown that it can modulate specific neurotransmitter systems, including serotonin and dopamine pathways, which are crucial for maintaining mental health and cognitive function. This modulation may contribute to its antidepressant and anxiolytic effects.

In the realm of drug discovery, 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine serves as an important lead compound for the development of new pharmaceuticals. Its unique chemical structure allows for the synthesis of derivatives with enhanced pharmacological properties. For example, modifications to the fluoro-substituted biphenyl core or the trifluoromethoxy group can result in compounds with improved bioavailability and reduced side effects.

The synthesis of 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the biphenyl core through Suzuki coupling reactions and the introduction of the fluoro and trifluoromethoxy substituents via electrophilic aromatic substitution or nucleophilic substitution reactions. The synthesis process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 4-Fluoro-2'-(trifluoromethoxy)-1,1'-biphenyl-3-amine (CAS No. 1261761-82-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of new drugs targeting mood disorders and inflammatory conditions. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.